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Compound of Interest

Compound Name:
3-Acetyl-3-chlorodihydrofuran-

2(3H)-one

Cat. No.: B141962 Get Quote

An In-depth Technical Guide to 3-Acetyl-3-chlorodihydrofuran-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetyl-3-chlorodihydrofuran-2(3H)-one, with the CAS Number 2986-00-7, is a versatile

heterocyclic intermediate of significant interest in the fields of pharmaceutical and agrochemical

synthesis.[1][2] Its chemical structure, featuring a reactive acyl chloride and a lactone ring,

makes it a valuable building block for the construction of more complex molecular

architectures. This guide provides a comprehensive overview of its chemical properties,

synthesis, and applications. The compound is also known by several synonyms, including α-

Acetyl-α-chloro-γ-butyrolactone and 2-Acetyl-2-chlorobutyrolactone.[1][3]

Physicochemical Properties
The key physicochemical properties of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one are

summarized in the table below. This data is essential for its handling, storage, and application

in various chemical reactions.
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Property Value Reference

CAS Number 2986-00-7 [1][2][4][5]

Molecular Formula C₆H₇ClO₃ [1][6][4]

Molecular Weight 162.57 g/mol [1][4]

Appearance
Colorless to yellow liquid or

low melting point solid

Density 1.325 - 1.33 g/cm³ (at 15 °C) [1][4][5]

Melting Point 2.2-3.0 °C [3][4][5]

Boiling Point
54-55 °C (at 0.1 Torr); 306.1

°C (at 760 mmHg)
[1][4][5]

Flash Point 147.8 °C [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Storage Store at -20°C, dry and sealed [3][7]

Synthesis and Experimental Protocols
The synthesis of 3-Acetyl-3-chlorodihydrofuran-2(3H)-one is a critical process for its

application. A common method involves the chlorination of its precursor, 3-acetyldihydrofuran-

2(3H)-one (also known as α-acetyl-γ-butyrolactone).

General Synthesis Workflow
The synthesis can be conceptually broken down into the formation of a salt from the starting

lactone, followed by chlorination.
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Step 1: Salt Formation

Step 2: Chlorination

3-Acetyldihydrofuran-2(3H)-one
(α-Acetyl-γ-butyrolactone)

Reaction in
Aqueous Medium

Alkali or Alkaline
Earth Metal Base

Alkali/Alkaline Earth Metal Salt
of 2-Acetyl-γ-butyrolactone

Alkali/Alkaline Earth Metal Salt
of 2-Acetyl-γ-butyrolactone

Chlorine (Cl₂)

Chlorination Reaction 3-Acetyl-3-chlorodihydrofuran-2(3H)-one

Chemical Transformations

Resulting Heterocyclic Scaffolds

3-Acetyl-3-chlorodihydrofuran-2(3H)-one

Nucleophilic Attack
at Acetyl Group Lactone Ring Opening Elimination of HCl

Thiazoles
(e.g., Vitamin B1 precursor) Oxadiazoles Other Complex

Heterocycles Pyrazoles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b141962?utm_src=pdf-body-img
https://www.benchchem.com/product/b141962?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3-Acetyl-3-chlorodihydrofuran-2(3H)-one | 2986-00-7 [chemnet.com]

2. chembk.com [chembk.com]

3. 3-acetyl-3-chlorodihydrofuran-2(3H)-one [myskinrecipes.com]

4. 2986-00-7 CAS MSDS (3-acetyl-3-chlorodihydrofuran-2(3H)-one) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

5. chembk.com [chembk.com]

6. 3-acetyl-3-chlorodihydrofuran-2(3H)-one | C6H7ClO3 | CID 102918 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 3-acetyl-3-chlorodihydrofuran-2(3H)-one [myskinrecipes.com]

To cite this document: BenchChem. [3-Acetyl-3-chlorodihydrofuran-2(3H)-one CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141962#3-acetyl-3-chlorodihydrofuran-2-3h-one-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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